Cas no 918789-44-3 (3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

• Product Name: 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• CAS No: 918789-44-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11848179
• CID: 771189
• PubChem ID: 53403838
• Update Time: 2025-06-09

3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-6-carboxylic acid, 3,4-dihydro-
• 3,4-Dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• 3,4-Dihydro-2H-benzo[1,4]oxazine-6-carboxylic acid
• 3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBOXYLIC ACID
• SCHEMBL20580612
• CS-0372624
• 3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylicacid
• AKOS016028506
• MFCD11848179
• EN300-181145
• (3-Piperazin-1-yl-propyl)-carbamicacidtert-butylester
• FT-0755955
• 918789-44-3
• BH-0716
• DTXSID40695257
• G75826
• DB-050725
• 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

• MDL： MFCD11848179
• Inchi： 1S/C9H9NO3/c11-9(12)6-1-2-8-7(5-6)10-3-4-13-8/h1-2,5,10H,3-4H2,(H,11,12)
• InChI Key： DEDBZPKNGZROQL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2NCC1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 380.5±42.0 °C at 760 mmHg
• Flash Point: 183.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid (CAS No. 918789-44-3): A Comprehensive Overview

3,4-Dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 918789-44-3) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoxazines, which are nitrogen-containing heterocycles with a wide range of applications in pharmaceutical and materials science.

The benzoxazine core is characterized by a six-membered ring containing an oxygen atom and a nitrogen atom, fused with a benzene ring. The presence of the carboxylic acid group at the 6-position of the benzoxazine ring imparts additional reactivity and functional versatility to the molecule. This structural feature makes 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid an attractive candidate for various chemical modifications and derivatizations.

Recent studies have explored the potential of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid in drug discovery and development. One notable area of research is its use as a scaffold for the synthesis of novel antitumor agents. The benzoxazine core has been shown to exhibit cytotoxic activity against various cancer cell lines, making it a promising lead compound for further optimization and development.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid derivatives and evaluated their antiproliferative effects on human breast cancer cells (MCF-7). The results demonstrated that certain derivatives exhibited potent cytotoxic activity with IC50 values in the low micromolar range. These findings suggest that 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid can serve as a valuable starting point for the design of more potent and selective anticancer agents.

Beyond its potential in oncology, 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has also been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology reported that this compound exhibited significant neuroprotective effects in an in vitro model of Parkinson's disease. The researchers found that 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid was able to reduce oxidative stress and prevent neuronal cell death induced by toxic stimuli such as hydrogen peroxide and 6-hydroxydopamine.

The mechanism underlying the neuroprotective effects of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is not yet fully understood. However, preliminary studies suggest that it may involve the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival and death. Further research is needed to elucidate these mechanisms and to explore the therapeutic potential of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid in neurodegenerative diseases.

In addition to its biological activities, 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has also been studied for its synthetic utility. The carboxylic acid group provides a versatile functional handle for various chemical transformations, including esterification, amidation, and coupling reactions with other organic molecules. These reactions can be used to generate a diverse array of derivatives with tailored properties for specific applications.

For example, esterification reactions can be employed to introduce lipophilic groups into 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid, enhancing its membrane permeability and bioavailability. Amide formation reactions can be used to create peptidomimetics or other bioactive molecules with improved stability and activity. These synthetic strategies have broad implications for drug design and development.

The synthesis of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid typically involves multistep procedures that start from readily available starting materials such as phenols or anilines. One common synthetic route involves the condensation of a phenol with an appropriate amine followed by cyclization under acidic conditions to form the benzoxazine ring. Subsequent oxidation steps can be used to introduce the carboxylic acid functionality at the 6-position.

The purity and quality of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid are critical for its use in research and development applications. High-performance liquid chromatography (HPLC) is often employed to ensure that the compound meets stringent purity standards. Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are also used to confirm the identity and structure of the synthesized product.

In conclusion, 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 918789-44-3) is a versatile compound with significant potential in various areas of chemistry and biology. Its unique structural features make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in both academic and industrial settings.